1-(4-bromophenyl)-4-(3-(4-ethoxyphenyl)-1,2,4-oxadiazol-5-yl)-1H-1,2,3-triazol-5-amine

• IUPAC Name: 3-(4-bromophenyl)-5-[3-(4-ethoxyphenyl)-1,2,4-oxadiazol-5-yl]triazol-4-amine
• InChI: InChI=1S/C18H15BrN6O2/c1-2-26-14-9-3-11(4-10-14)17-21-18(27-23-17)15-16(20)25(24-22-15)13-7-5-12(19)6-8-13/h3-10H,2,20H2,1H3
• InChI Key: JUFGHSUGCOLCIL-UHFFFAOYSA-N
• Canonical SMILES: CCOC1=CC=C(C=C1)C2=NOC(=N2)C3=C(N(N=N3)C4=CC=C(C=C4)Br)N
• Molecular Formula: C18H15BrN6O2
• Molecular Weight: 427.3 g/mol

Description

1-(4-bromophenyl)-4-(3-(4-ethoxyphenyl)-1,2,4-oxadiazol-5-yl)-1H-1,2,3-triazol-5-amine is a useful research compound. Its molecular formula is C18H15BrN6O2 and its molecular weight is 427.262. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.

Scientific Research Applications

Antimicrobial Applications

Compounds related to "1-(4-bromophenyl)-4-(3-(4-ethoxyphenyl)-1,2,4-oxadiazol-5-yl)-1H-1,2,3-triazol-5-amine" have been studied for their antimicrobial properties. For instance, novel triazole derivatives have been synthesized and assessed for their antimicrobial activities against various strains of bacteria and fungi. These studies have shown that certain derivatives possess good to moderate antimicrobial activities, highlighting the potential of these compounds in developing new antimicrobial agents (Bektaş et al., 2007); (Kaneria et al., 2016).

Anticancer Applications

Research has also been conducted on the anticancer activities of triazole and oxadiazole derivatives. A series of new derivatives was synthesized and tested against human cancer cell lines, including breast, lung, prostate, and others. These compounds demonstrated good to moderate activity across all cell lines tested, suggesting their potential as frameworks for developing anticancer therapies (Yakantham et al., 2019).